Cas no 1156-68-9 (Methanone, [4-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)-)

• Product Name: Methanone, [4-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)-
• CAS No: 1156-68-9
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• CID: 1205739
• Update Time: 2024-08-04

Methanone, [4-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)-

• Inchi： 1S/C17H15F3O/c1-10-8-11(2)15(12(3)9-10)16(21)13-4-6-14(7-5-13)17(18,19)20/h4-9H,1-3H3
• InChI Key： NNCNRCYVUDOGGT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)(C1=C(C)C=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 292.10755
• Monoisotopic Mass: 292.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±42.0 °C(Predicted)
• PSA: 17.07